Cas no 27643-15-8 (1,2,3-Thiadiazole-4-carboxaldehyde)

1,2,3-Thiadiazole-4-carboxaldehyde is a heterocyclic organic compound featuring a thiadiazole ring fused with an aldehyde functional group. Its molecular structure (C₃H₂N₂OS) combines the reactivity of the aldehyde group with the unique electronic properties of the thiadiazole scaffold, making it a versatile intermediate in organic synthesis. The compound exhibits notable stability under standard conditions and serves as a key precursor for pharmaceuticals, agrochemicals, and materials science applications. Its electrophilic aldehyde group enables efficient condensation reactions, while the thiadiazole core contributes to enhanced binding affinity in bioactive molecules. The compound's compatibility with nucleophilic substitutions and cyclization reactions further underscores its utility in constructing complex heterocyclic systems.
1,2,3-Thiadiazole-4-carboxaldehyde structure
27643-15-8 structure
Product Name:1,2,3-Thiadiazole-4-carboxaldehyde
CAS No:27643-15-8
MF:C3H2N2OS
MW:114.125778675079
MDL:MFCD02180762
CID:88736
PubChem ID:2737271
Update Time:2025-07-02

1,2,3-Thiadiazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Thiadiazole-4-carboxaldehyde
    • 4-Formyl-1,2,3-thiadiazole
    • 1,2,3-Thiadiazole-4-carbaldehyde
    • thiadiazole-4-carbaldehyde
    • 4-formyl-1,2,3-thiazole
    • 4-formylthiadiazole
    • 4-thiadiazolecarboxaldehyde
    • PS-6034
    • 1,2,3-Thiadiazole-4-carbaldehyde, AldrichCPR
    • 1,2,3-thiadiazol-4-carboxaldehyde
    • CS-0216222
    • FT-0606219
    • 27643-15-8
    • A819143
    • SCHEMBL194887
    • MFCD02180762
    • EN300-36627
    • DTXSID90371958
    • JNEBZFFTOLBIKJ-UHFFFAOYSA-N
    • A51062
    • Z367664148
    • C3H2N2OS
    • AKOS009157769
    • J-016837
    • DB-002360
    • MDL： MFCD02180762
    • Inchi： 1S/C3H2N2OS/c6-1-3-2-7-5-4-3/h1-2H
    • InChI Key： JNEBZFFTOLBIKJ-UHFFFAOYSA-N
    • SMILES： S1C=C(C=O)N=N1
    • BRN： 113707

Computed Properties

  • Exact Mass: 113.98900
  • Monoisotopic Mass: 113.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 77.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2
  • Topological Polar Surface Area: 71.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.481
  • Melting Point: 85 °C
  • Boiling Point: 221 ºC
  • Flash Point: 87 ºC
  • Refractive Index: 1.634
  • PSA: 71.09000
  • LogP: 0.35060
  • Sensitiveness: Air Sensitive
  • Solubility: Not determined

1,2,3-Thiadiazole-4-carboxaldehyde Security Information

1,2,3-Thiadiazole-4-carboxaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3-Thiadiazole-4-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T300675-250mg
1,2,3-Thiadiazole-4-carboxaldehyde
 27643-15-8 98%
250mg
 ¥393.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T300675-1g
1,2,3-Thiadiazole-4-carboxaldehyde
 27643-15-8 98%
1g
 ¥889.90 2023-08-31
TRC
T430255-50mg
1,2,3-Thiadiazole-4-carboxaldehyde
 27643-15-8
50mg
 $ 50.00 2022-06-02
TRC
T430255-100mg
1,2,3-Thiadiazole-4-carboxaldehyde
 27643-15-8
100mg
 $ 70.00 2022-06-02
TRC
T430255-500mg
1,2,3-Thiadiazole-4-carboxaldehyde
 27643-15-8
500mg
 $ 230.00 2022-06-02
Apollo Scientific
OR8149-250mg
1,2,3-Thiadiazole-4-carboxaldehyde
 27643-15-8 97%
250mg
 £85.00 2025-02-20
Apollo Scientific
OR8149-1g
1,2,3-Thiadiazole-4-carboxaldehyde
 27643-15-8 97%
1g
 £209.00 2025-02-20
Apollo Scientific
OR8149-5g
1,2,3-Thiadiazole-4-carboxaldehyde
 27643-15-8 97%
5g
 £378.00 2023-09-02
abcr
AB181078-250 mg
1,2,3-Thiadiazole-4-carboxaldehyde, 98%; .
 27643-15-8 98%
250 mg
 €91.20 2023-07-20
abcr
AB181078-1 g
1,2,3-Thiadiazole-4-carboxaldehyde, 98%; .
 27643-15-8 98%
1 g
 €206.00 2023-07-20

1,2,3-Thiadiazole-4-carboxaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:27643-15-8)1,2,3-Thiadiazole-4-carboxaldehyde
Order Number:A819143
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):158.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:27643-15-8)1,2,3-噻重氮-5-醛
Order Number:LE2307018
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:37
Price ($):discuss personally
Email:18501500038@163.com

1,2,3-Thiadiazole-4-carboxaldehyde Related Literature

27643-15-8 (1,2,3-Thiadiazole-4-carboxaldehyde) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:27643-15-8)1,2,3-Thiadiazole-4-carboxaldehyde
A819143
Purity:99%
Quantity:1g
Price ($):158.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:27643-15-8)1,2,3-噻重氮-5-醛
LE2307018
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email